3,4-Dihydro-N-(2-propenyl)-2H-1-benzopyran-3-carboxamide
Cat. No. B8312693
M. Wt: 217.26 g/mol
InChI Key: KANGSGCUNOLBJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:14]([CH:15]=[CH2:16])[NH2:17].[CH3:18][CH2:19][OH:20].[O:1]1[CH2:2][CH:3]([C:11](=[O:12])[OH:13])[CH2:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2>>[O:1]1[CH2:2][CH:3]([C:11](=[O:13])[NH:17][CH2:14][CH:15]=[CH2:16])[CH2:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=CCN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C1COc2ccccc2C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=CCNC(=O)C1COc2ccccc2C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
